Cas no 121324-49-0 (Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-, hydrochloride (9CI))

Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-, hydrochloride (9CI) Properties

Names and Identifiers

• Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-, hydrochloride (9CI)
• 4-[4-(4-carbamimidoylphenoxy)butoxy]benzenecarboximidamide,hydrochloride
• butamidine
• 1,4-Bis(4-amidinophenoxy)butane
• 4,4'-[butane-1,4-diylbis(oxy)]dibenzenecarboximidamide
• 4,4'-[butane-1,4-diylbis(oxy)]dibenzenecarboximidamide hydrochloride (1:1)
• Benzenecarboximidamide, 4,4'-(1,4-butanediylbis(oxy))bis-, hydrochloride
• 4,4'-(1,4-Butanediyl)bis(oxy)bisbenzamidine
• 4,4'-[1,4-Butanediylbis(oxy)]bis[benzamidine]
• 4-[4-(4-carbamimidoylphenoxy)butoxy]benzenecarboximidamide;hydrochloride
• 121324-49-0
• +Expand

• InChIKey： KXHZWUUTWSKONE-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H22N4O2/c19-17(20)13-3-7-15(8-4-13)23-11-1-2-12-24-16-9-5-14(6-10-16)18(21)22/h3-10H,1-2,11-12H2,(H3,19,20)(H3,21,22)
• SMILES： NC(C1C=CC(OCCCCOC2C=CC(C(=N)N)=CC=2)=CC=1)=N

Computed Properties

• Exact Mass: 326.17446
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 326.174
• Heavy Atom Count: 24
• Complexity: 362
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.2
• Refractive Index: 1.6
• Boiling Point: 530.4°Cat760mmHg
• Flash Point: 274.6°C